Cas no 1097787-32-0 (1-Chloro-5-(2-methoxyethoxy)pentane)

• Product Name: 1-Chloro-5-(2-methoxyethoxy)pentane
• CAS No: 1097787-32-0
• MF: C₈H₁₇ClO₂
• MW: 180.672382116318
• CID: 5280979
• Update Time: 2025-10-29

1-Chloro-5-(2-methoxyethoxy)pentane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-5-(2-methoxyethoxy)pentane
• Pentane, 1-chloro-5-(2-methoxyethoxy)-
• 1-Chloro-5-(2-methoxyethoxy)pentane

• Inchi： 1S/C8H17ClO2/c1-10-7-8-11-6-4-2-3-5-9/h2-8H2,1H3
• InChI Key： BFBHBTQBIYKYHJ-UHFFFAOYSA-N
• SMILES： ClCCCCCOCCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 69.1
• XLogP3: 1.6
• Topological Polar Surface Area: 18.5

Additional information on 1-Chloro-5-(2-methoxyethoxy)pentane

Professional Introduction to 1-Chloro-5-(2-methoxyethoxy)pentane (CAS No. 1097787-32-0)

1-Chloro-5-(2-methoxyethoxy)pentane, identified by the Chemical Abstracts Service Number (CAS No.) 1097787-32-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a chlorinated pentane backbone with an ethoxy side chain, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 1-Chloro-5-(2-methoxyethoxy)pentane consists of a five-carbon chain substituted with a chlorine atom at the first carbon and an ethoxy group (–OCH₂CH₃) at the fifth carbon. This particular arrangement imparts unique reactivity, making it a valuable intermediate in various chemical transformations. The presence of both a chlorine atom and an ether linkage enhances its utility in nucleophilic substitution reactions, which are fundamental in constructing more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that exhibit dual functionality, such as those capable of participating in both aliphatic and heterocyclic reactions. 1-Chloro-5-(2-methoxyethoxy)pentane fits this criterion well, as its chloro-substituted carbon can undergo nucleophilic aromatic substitution or Friedel-Crafts alkylation, while the methoxyethoxy group can serve as a protecting group or participate in further etherification reactions. Such versatility makes it a promising candidate for synthesizing bioactive molecules.

One of the most compelling applications of 1-Chloro-5-(2-methoxyethoxy)pentane is in the synthesis of pharmacologically relevant compounds. Researchers have leveraged its reactivity to develop novel intermediates for antiviral, anticancer, and anti-inflammatory agents. For instance, studies have demonstrated its role in constructing substituted pyrimidines and pyridines, which are core structures in many therapeutic drugs. The ability to introduce diverse functional groups at specific positions on the pentane chain allows for fine-tuning of biological activity, a crucial aspect in drug design.

The compound's ether linkage also contributes to its solubility profile, enabling its use in both aqueous and organic solvents. This property is particularly advantageous in pharmaceutical formulations where compatibility with different solvent systems is essential. Furthermore, the methoxy group can be selectively modified or removed under controlled conditions, providing synthetic chemists with additional tools for molecular diversification.

Recent advancements in computational chemistry have further highlighted the potential of 1-Chloro-5-(2-methoxyethoxy)pentane. Molecular modeling studies suggest that this compound can act as a ligand in metal-catalyzed reactions, enhancing reaction efficiency and selectivity. Such insights are invaluable for optimizing synthetic pathways and reducing unwanted byproducts, which are critical considerations in industrial-scale production.

Another area where 1-Chloro-5-(2-methoxyethoxy)pentane has found utility is in polymer chemistry. Its bifunctional nature allows it to serve as a monomer or crosslinking agent in the synthesis of specialty polymers. These polymers exhibit unique properties such as enhanced thermal stability or biodegradability, making them suitable for applications ranging from medical devices to sustainable packaging materials.

The environmental impact of chemical synthesis has also prompted researchers to explore greener alternatives for producing 1-Chloro-5-(2-methoxyethoxy)pentane. Catalytic processes that minimize waste and energy consumption are being actively investigated. For example, biocatalytic methods employing enzymes have shown promise in synthesizing this compound with high selectivity and minimal byproduct formation. Such innovations align with global efforts to promote sustainable chemistry practices.

In conclusion, 1-Chloro-5-(2-methoxyethoxy)pentane (CAS No. 1097787-32-0) represents a versatile and multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, polymer chemistry, and sustainable chemical manufacturing. As research continues to uncover new methodologies for its synthesis and utilization, its importance is likely to grow further, solidifying its role as a cornerstone intermediate in modern chemical science.